BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-Depth Technical Guide to 5,6-Dibromo-1,3-
benzodioxole

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 5,6-Dibromo-1,3-dioxaindane
CAS No.: 5279-32-3
Cat. No.: B1296138
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5,6-Dibromo-1,3-benzodioxole, a
versatile heterocyclic compound. Initially referenced as 5,6-Dibromo-1,3-dioxaindane, the
correct nomenclature for the intended structure is 5,6-Dibromo-1,3-benzodioxole. This
document details its chemical identifiers, physical properties, synthesis, and key applications in
organic synthesis and drug discovery, with a focus on its role as a synthetic building block.

Core Compound Identifiers and Properties

5,6-Dibromo-1,3-benzodioxole is a halogenated heterocyclic compound that serves as a
valuable intermediate in the synthesis of more complex molecules. Its chemical structure and
properties are summarized below.
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Identifier Value

Chemical Name 5,6-Dibromo-1,3-benzodioxole
Synonyms 4,5-Dibromo-1,2-methylenedioxybenzene
CAS Number 5279-32-3[1]

Molecular Formula C7HaBr202[1]

Molecular Weight 279.92 g/mol

Appearance White to light yellow crystalline powder
Melting Point 84-88 °C

Purity >98.0% (GC)

Synthetic Methodologies

The synthesis of 5,6-Dibromo-1,3-benzodioxole can be achieved through the direct bromination
of 1,3-benzodioxole. Furthermore, this compound is a key substrate in various cross-coupling
reactions to generate a diverse range of derivatives.

Experimental Protocol: Synthesis of 5,6-Dibromo-1,3-
benzodioxole via Bromination of 1,3-Benzodioxole

This protocol describes a general method for the bromination of an aromatic ring, which can be
adapted for the synthesis of 5,6-Dibromo-1,3-benzodioxole.

Materials:

1,3-Benzodioxole

Ammonium bromide (NHa4Br)

30% Hydrogen peroxide (H20:2)

Acetic acid

Dichloromethane (CH2Clz2)
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e Saturated sodium bicarbonate solution

¢ Anhydrous sodium sulfate (Naz2S0a)

Procedure:

In a two-necked round-bottom flask, dissolve 1,3-benzodioxole (1 equivalent) and
ammonium bromide (2.2 equivalents) in acetic acid.

o Slowly add 30% hydrogen peroxide (2.2 equivalents) dropwise to the stirred reaction mixture
at room temperature.

o Monitor the reaction progress using thin-layer chromatography (TLC).

» Upon completion, neutralize the reaction mixture with a saturated sodium bicarbonate
solution.

» Extract the product with dichloromethane.

e Dry the combined organic extracts over anhydrous sodium sulfate and evaporate the solvent
under reduced pressure to yield the crude product.

Purify the crude product by recrystallization or column chromatography.

Experimental Protocol: Suzuki-Miyaura Cross-Coupling
of 5,6-Dibromo-1,3-benzodioxole

This protocol outlines a general procedure for the Suzuki-Miyaura coupling of aryl bromides,
which can be applied to 5,6-Dibromo-1,3-benzodioxole to form C-C bonds with various boronic
acids.[1][2]

Materials:
e 5,6-Dibromo-1,3-benzodioxole
» Arylboronic acid (1.2 - 1.5 equivalents per bromine atom)

¢ Palladium catalyst (e.g., Pd(PPhs)4, PdClz(dppf)) (1-5 mol%)
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e Base (e.g., K2COs, Cs2CO0s) (2-3 equivalents per bromine atom)
¢ Anhydrous solvent (e.g., Dioxane, Toluene, DMF)
 Inert gas (Argon or Nitrogen)

Procedure:

To a dry reaction flask under an inert atmosphere, add 5,6-Dibromo-1,3-benzodioxole (1.0
eg.), the arylboronic acid, the palladium catalyst, and the base.

e Add the anhydrous solvent via syringe.
e Heat the reaction mixture to 80-110 °C with vigorous stirring.
e Monitor the reaction by TLC or GC-MS.

o After completion, cool the mixture to room temperature, quench with water, and extract with
an organic solvent (e.g., ethyl acetate).

o Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel.

Applications in Drug Discovery and Development

5,6-Dibromo-1,3-benzodioxole is a valuable building block in the synthesis of biologically active
molecules.[3][4] Its derivatives have been explored for various therapeutic applications,
including the development of anticancer agents and plant growth regulators.

Role as an Intermediate in the Synthesis of Thioredoxin
Reductase (TrxR) Inhibitors

The 1,3-benzodioxole scaffold is a key component in the design of inhibitors targeting the
thioredoxin (Trx) system, which plays a crucial role in cellular redox homeostasis and is a
significant target in cancer therapy.[5][6][7] The thioredoxin reductase (TrxR) enzyme is a
central component of this system.[8][9] By serving as a scaffold, 1,3-benzodioxole derivatives
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can be synthesized to inhibit TrxR, leading to increased oxidative stress and apoptosis in

cancer cells.

Inhibition by 5,6-Dibromo-1,3-benzodioxole Derivative
i’ Inhibits

Thioredoxin Reductase Signaling Pathway

Click to download full resolution via product page

Inhibition of the TrxR signaling pathway.

Drug Discovery Workflow for Auxin Receptor Agonists

Derivatives of 1,3-benzodioxole have been identified as potent agonists of the auxin receptor
TIR1, playing a role in promoting root growth.[10][11] A typical drug discovery workflow for such

compounds is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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